![molecular formula C14H16O3 B2570045 (1'S,4R)-6,7-Dimethylspiro[2,3-dihydrochromene-4,2'-cyclopropane]-1'-carboxylic acid CAS No. 2059915-15-8](/img/structure/B2570045.png)
(1'S,4R)-6,7-Dimethylspiro[2,3-dihydrochromene-4,2'-cyclopropane]-1'-carboxylic acid
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Description
(1'S,4R)-6,7-Dimethylspiro[2,3-dihydrochromene-4,2'-cyclopropane]-1'-carboxylic acid is a useful research compound. Its molecular formula is C14H16O3 and its molecular weight is 232.279. The purity is usually 95%.
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Scientific Research Applications
Hydrolysis and Structural Studies
- Hydrolysis studies of similar compounds, like 6,6-dimethyl-4,8-dioxo-5,7-dioxaspiro[2.5]octane-1,1,2,2-tetracarbonitrile, have been conducted. These studies reveal complex reactions leading to the formation of cyclopropane-1-carboxylic acid and other derivatives, highlighting the intricate chemical behaviors of these compounds (Kayukova et al., 2007).
Synthesis and Bioactivity
- Research on the synthesis of N-cyclopropanecarboxyl-N′-pyridin-2-yl thiourea derivatives and related fused ring compounds demonstrates the potential biological activity of cyclopropane-containing compounds (Tian et al., 2009).
Enzymatic Synthesis
- An enantioselective chemoenzymatic synthesis approach has been used to create monocarboxylic acids from racemic 2-methylcyclopropane dicarboxylic acid dimethyl ester, leading to the production of 1-amino 2-methyl cyclopropane carboxylic acids (Lugano et al., 1992).
Insecticidal Activity
- Compounds derived from 2,2-dimethyl-3-(2-methylpropenyl)-cyclopropane carboxylic acid have shown high insecticidal activity. These findings are significant for the development of new pesticides (Ferroni et al., 2015).
Stereochemistry Determination
- The absolute stereochemistry of exogonic acid, a structurally similar compound, has been determined using chiral gas chromatographic analyses. This research contributes to the understanding of stereochemistry in cyclopropane derivatives (Lawson et al., 1992).
properties
IUPAC Name |
(1'S,4R)-6,7-dimethylspiro[2,3-dihydrochromene-4,2'-cyclopropane]-1'-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16O3/c1-8-5-10-12(6-9(8)2)17-4-3-14(10)7-11(14)13(15)16/h5-6,11H,3-4,7H2,1-2H3,(H,15,16)/t11-,14-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRXIHLBTCDMUHL-BXUZGUMPSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1C)OCCC23CC3C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC2=C(C=C1C)OCC[C@@]23C[C@@H]3C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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